3-[(2-Fluorobenzyl)amino]pyridine-4-carboxylic acid

• Molecular Formula: C13H11FN2O2
• Molecular Weight: 246.24 g/mol
• IUPAC Name: 3-[(2-fluorophenyl)methylamino]pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H11FN2O2/c14-11-4-2-1-3-9(11)7-16-12-8-15-6-5-10(12)13(17)18/h1-6,8,16H,7H2,(H,17,18)
• InChI Key: HPXWQINSNCWZGY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=C(C=CN=C2)C(=O)O)F

Description

3-[(2-Fluorobenzyl)amino]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H11FN2O2 and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Fluoroisonicotinic acid (100 mg, 0.71 mmol) and 2-fluorobenzylamine (308 μL, 2.84 mmol) were combined in ACN (3 mL) and the solution was stirred at 158° C. in a microwave for 1 h. The solution was concentrated in vacuo and purified by silica gel chromatography (10% to 20% MeOH/DCM). The semi-pure fractions were concentrated and then taken up in water to give a white precipitate, which was collected by filtration and dried under vacuum to give 18 mg (10%) of the title compound. 1H NMR (500 MHz, DMSO-d6): δ 8.18 (s, 1H), 7.99 (br s, 1H), 7.84 (d, 1H, J=5.0 Hz), 7.58 (d, 1H, J=5.0 Hz), 7.31-7.41 (m, 2H), 7.15-7.23 (m, 2H), 4.62 (s, 2H). [M+H] calc'd for C13H11FN2O2, 247. found 247.